Cas no 1541-23-7 (1,5-Heptadiene)

• Product Name: 1,5-Heptadiene
• CAS No: 1541-23-7
• MF: C₇H₁₂
• MW: 96.1701822280884
• MDL: MFCD00026998
• CID: 156415
• PubChem ID: 87570938
• Update Time: 2025-05-26

1,5-Heptadiene Chemical and Physical Properties

Names and Identifiers

• 1,5-Heptadiene
• 1,5-Heptadiene (cis- and trans- mixture)
• 1,5-Heptadien
• 1-methyldiallyl
• Hepta-1,5-dien
• hepta-1,5-diene
• PM5ZF97YDL
• NSC93796
• T71838
• AKOS025294592
• NSC 93796
• 1,trans-5-heptadiene
• 1541-23-7
• (5E)-hepta-1,5-diene
• (5E)-1,5-Heptadiene
• 1,5-Heptadiene, (E)-
• UNII-PM5ZF97YDL
• MFCD00026998
• ZGXMNEKDFYUNDQ-GQCTYLIASA-N
• ZGXMNEKDFYUNDQ-UHFFFAOYSA-N
• NSC-93796
• trans-1,5-Heptadiene
• DTXCID101425565
• DTXSID00998579

• MDL： MFCD00026998
• Inchi： 1S/C7H12/c1-3-5-7-6-4-2/h3-4,6H,1,5,7H2,2H3/b6-4+
• InChI Key： ZGXMNEKDFYUNDQ-GQCTYLIASA-N
• SMILES： C(/C=C/C)CC=C

Computed Properties

• Exact Mass: 96.09390
• Monoisotopic Mass: 96.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 60.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.72
• Melting Point: -105.67°C (estimate)
• Boiling Point: 94.25°C
• Flash Point: -3 °C
• Refractive Index: 1.4180-1.4210
• PSA: 0.00000
• LogP: 2.52870
• Solubility: Not determined
• Vapor Pressure: 63.3±0.1 mmHg at 25°C

1,5-Heptadiene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H225-H304
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：3295
• Safety Instruction： H225+H304
• HazardClass：3
• PackingGroup：II
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Acyclic olefins
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,5-Heptadiene

Comprehensive Guide to 1,5-Heptadiene (CAS No. 1541-23-7): Properties, Applications, and Industry Insights

1,5-Heptadiene (CAS No. 1541-23-7) is a linear, unsaturated hydrocarbon with the molecular formula C₇H₁₂. This diene compound features two double bonds at the 1st and 5th carbon positions, making it a versatile intermediate in organic synthesis and industrial applications. Its unique structure contributes to its reactivity, particularly in polymerization reactions and cross-linking processes, which are critical in materials science and specialty chemicals.

In recent years, the demand for 1,5-Heptadiene has grown due to its role in producing high-performance elastomers and adhesive formulations. Researchers and manufacturers are increasingly exploring its potential in green chemistry initiatives, aligning with global trends toward sustainable raw materials. A frequently asked question in search engines is: "How does 1,5-Heptadiene compare to other dienes in terms of reactivity and environmental impact?" Studies suggest its balanced reactivity and lower volatility make it a preferred choice for controlled synthesis.

The physical properties of 1,5-Heptadiene include a boiling point of approximately 98–100°C and a density of 0.72 g/cm³. Its non-polar nature ensures compatibility with organic solvents like hexane and toluene, a feature often highlighted in industrial solvent systems. Users searching for "1,5-Heptadiene solubility" or "storage conditions for dienes" will find it stable under inert atmospheres but sensitive to prolonged exposure to light or oxygen, necessitating amber glass containers for long-term storage.

From an application standpoint, 1,5-Heptadiene is pivotal in synthesizing specialty polymers such as polyheptadiene, which exhibits exceptional flexibility and thermal stability. The compound’s cross-linking efficiency also makes it valuable in coating technologies and sealant production. Industry forums often discuss its cost-effectiveness compared to alternatives like 1,3-butadiene, with emphasis on supply chain resilience—a hot topic post-pandemic.

Environmental and safety considerations are another trending focus. While 1,5-Heptadiene is not classified as hazardous under major regulatory frameworks, proper ventilation controls and personal protective equipment (PPE) are recommended during handling. Searches for "biodegradability of 1,5-Heptadiene" reveal ongoing studies into its environmental fate, with preliminary data suggesting moderate degradation rates in aerobic conditions.

Innovations in catalytic processes have further elevated the relevance of 1,5-Heptadiene. For instance, metathesis reactions using Grubbs catalysts enable efficient ring-opening polymerizations, a technique gaining traction in advanced material science. This aligns with frequent queries like "1,5-Heptadiene in nanotechnology" or "diene-based smart materials," reflecting interdisciplinary interest.

In summary, 1,5-Heptadiene (CAS No. 1541-23-7) stands out as a multifunctional compound bridging gaps between academia and industry. Its applications span from polymer additives to research-grade reagents, while its synthesis and handling continue to evolve with technological advancements. For professionals seeking data on "1,5-Heptadiene suppliers" or "technical specifications," third-party certifications like ISO 9001 remain key indicators of quality assurance.